Cas no 1806883-71-5 (4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine
• CAS No: 1806883-71-5
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897171
• Update Time: 2025-06-08

4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-2-5(3-11)7(13(14)15)6(12-4)8(9)10/h2,8H,3,11H2,1H3
• InChI Key： BQHSOEYAAHXPNC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine

Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1806883-71-5) and Its Emerging Applications in Chemical Biology

4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine, identified by the chemical identifier CAS No. 1806883-71-5, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its structural motifs including an aminomethyl group, a difluoromethyl substituent, and a nitro group on a pyridine backbone, exhibits unique physicochemical properties that make it a promising candidate for various biological and medicinal applications.

The structural framework of 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine incorporates several key functional groups that contribute to its versatility. The aminomethyl moiety provides a reactive site for further derivatization, enabling the formation of amide, urea, or other biologically relevant linkages. The presence of a difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitro group serves as a handle for further chemical transformations, such as reduction to an amine or diazotization for coupling reactions.

Recent advancements in the field of medicinal chemistry have highlighted the potential of nitropyridine derivatives as scaffolds for developing novel therapeutic agents. Specifically, compounds like 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in particular has been shown to modulate redox-sensitive pathways, making it valuable in targeting diseases associated with oxidative stress.

In the context of drug discovery, the aminomethyl group in 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine allows for easy conjugation with other biomolecules, facilitating the development of targeted drug delivery systems and bioconjugates. This property is particularly useful in designing antibodies-drug conjugates (ADCs) and other protein-based therapeutics. Furthermore, the difluoromethyl substituent has been demonstrated to improve pharmacokinetic profiles by enhancing binding affinity and reducing metabolic degradation.

Recent studies have also explored the role of this compound in modulating enzyme activity. For instance, derivatives of nitropyridines have been found to inhibit kinases and other enzymes involved in signal transduction pathways. The structural features of 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine, particularly the combination of the nitro and aminomethyl groups, provide a unique platform for designing selective inhibitors with high affinity.

The pharmaceutical industry has shown considerable interest in developing small molecule inhibitors based on nitropyridine cores due to their tunable electronic properties and biological activity. The ability to modify various positions on the pyridine ring allows for fine-tuning of potency and selectivity. For example, replacing hydrogen atoms with fluorinated or chlorinated groups can significantly alter the pharmacological profile of these compounds.

Moreover, computational chemistry and molecular modeling have played a crucial role in understanding the interactions between 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine and biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and reduce off-target effects. By leveraging computational tools, researchers can rapidly screen large libraries of derivatives and identify lead compounds with optimized properties.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1806883-71-5) represents a promising scaffold for developing novel therapeutic agents with applications spanning multiple disease areas. Its unique structural features, including the aminomethyl, difluoromethyl, and nitro groups, make it a versatile building block for drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies for this compound class, its potential as a pharmaceutical intermediate will undoubtedly expand.